2-chloro-4,5-difluoro-N-{3-[(4-fluorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-yl}benzamide

• Molecular Formula: C16H9ClF3N3OS2
• Molecular Weight: 415.8 g/mol
• IUPAC Name: 2-chloro-4,5-difluoro-N-[3-[(4-fluorophenyl)methylsulfanyl]-1,2,4-thiadiazol-5-yl]benzamide
• InChI: InChI=1S/C16H9ClF3N3OS2/c17-11-6-13(20)12(19)5-10(11)14(24)21-15-22-16(23-26-15)25-7-8-1-3-9(18)4-2-8/h1-6H,7H2,(H,21,22,23,24)
• InChI Key: DDBNCUHXFHTVIT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CSC2=NSC(=N2)NC(=O)C3=CC(=C(C=C3Cl)F)F)F

Description

2-chloro-4,5-difluoro-N-{3-[(4-fluorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-yl}benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a member of the thiadiazole family, which has been found to have a wide range of biological activities. In

Scientific Research Applications

2-chloro-4,5-difluoro-N-{3-[(4-fluorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-yl}benzamide has been studied for its potential applications in various scientific research fields. One area of interest is cancer research, as this compound has been found to exhibit anti-cancer activity in vitro. It has also been studied for its potential as an anti-inflammatory agent, as well as for its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of 2-chloro-4,5-difluoro-N-{3-[(4-fluorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-yl}benzamide is not fully understood. However, studies have suggested that it may exert its effects through the inhibition of certain enzymes and pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
Studies have shown that 2-chloro-4,5-difluoro-N-{3-[(4-fluorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-yl}benzamide can induce apoptosis (programmed cell death) in cancer cells, as well as inhibit the growth and proliferation of these cells. It has also been found to reduce inflammation in vitro. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-4,5-difluoro-N-{3-[(4-fluorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-yl}benzamide in lab experiments is its potential as a tool for cancer research. Its anti-cancer activity makes it a promising candidate for further studies in this field. However, one limitation is the lack of knowledge regarding its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-chloro-4,5-difluoro-N-{3-[(4-fluorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-yl}benzamide. One area of interest is the development of this compound as a potential therapeutic agent for cancer treatment. Further studies are needed to fully understand its mechanism of action and potential side effects. Additionally, research on its effects on the central nervous system and potential as an anti-inflammatory agent could also be explored.

Synthesis Methods

The synthesis of 2-chloro-4,5-difluoro-N-{3-[(4-fluorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-yl}benzamide has been described in the literature. The method involves the reaction of 2-chloro-4,5-difluorobenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 3-[(4-fluorobenzyl)sulfanyl]-1,2,4-thiadiazol-5-amine in the presence of a base to yield the target compound.